Cas no 65281-76-7 (14-Chlorodehydroabietic acid)

• Product Name: 14-Chlorodehydroabietic acid
• CAS No: 65281-76-7
• Molecular Formula: C₂₀H₂₇ClO₂
• Molecular Weight: 334.880185365677
• CID: 1685015

14-Chlorodehydroabietic acid Properties

Names and Identifiers

• 14-chloroabieta-8,11,13-trien-18-oic acid
• 1-phenanthrenecarboxylic acid, 8-chloro-1,2,3,4,4a,9,10,10a-octahydro-1,4a-dimethyl-7-(1-methylethyl)-, (1R,4aS,10aR)-
• 14-Chlorodehydroabietic acid

• InChIKey： OFNBZEHVLIXXFL-NSISKUIASA-N
• Inchi： 1S/C20H27ClO2/c1-12(2)13-6-8-15-14(17(13)21)7-9-16-19(15,3)10-5-11-20(16,4)18(22)23/h6,8,12,16H,5,7,9-11H2,1-4H3,(H,22,23)/t16-,19-,20-/m1/s1
• SMILES： ClC1=C(C(C)C)C=CC2=C1CC[C@H]1[C@@](C(=O)O)(C)CCC[C@@]12C

Computed Properties

• Exact Mass: 334.1699578 g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 334.1699578 g/mol
• Heavy Atom Count: 23
• Complexity: 476
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.2
• Topological Polar Surface Area: 37.3
• Molecular Weight: 334.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids